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Compound of Interest

Compound Name: Methyl brassylate

Cat. No.: B074189

Introduction

Dimethyl tridecanedioate (CAS No. 1472-87-3), also known as dimethyl brassylate, is a long-
chain aliphatic diester that serves as a crucial monomer in the synthesis of advanced polymers.
[1][2] Its C13 backbone imparts flexibility, hydrophobicity, and unique thermal properties to
polyesters, polyamides, and other copolymers. For polymer applications, particularly in the
production of high-performance materials, the purity of the monomer is paramount. Impurities
can act as chain terminators or create defects in the polymer structure, leading to reduced
molecular weight, poor mechanical strength, and decreased thermal stability. This document
provides a detailed protocol for the high-purity synthesis of dimethyl tridecanedioate via Fischer
esterification of tridecanedioic acid, followed by a robust purification and characterization
process.

Principle of Synthesis

The synthesis is based on the Fischer esterification of tridecanedioic acid with methanol, using
a strong acid catalyst, typically sulfuric acid. The reaction is an equilibrium process, and to
drive it towards the product side, a large excess of methanol is used, serving as both a reactant
and the solvent.[3][4] The water produced during the reaction is removed during the work-up
phase. Subsequent purification by vacuum distillation is essential to achieve the high purity
required for polymerization.
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Experimental Protocols

Protocol 1: Acid-Catalyzed Esterification of
Tridecanedioic Acid

This protocol details the synthesis of crude dimethyl tridecanedioate.

1. Materials and Reagents

Reagent CAS No. Formula M.W. ( g/mol) Grade
Tridecanedioic
) 505-52-2 C13H2404 244.33 >98%
Acid
Anhydrous,
Methanol 67-56-1 CH40 32.04
>99.8%
Concentrated,
Sulfuric Acid 7664-93-9 H2S04 98.08
95-98%
Diethyl Ether 60-29-7 C4H100 74.12 ACS Grade
Sodium
144-55-8 NaHCOs 84.01 ACS Grade

Bicarbonate

Anhydrous, ACS
Grade

Sodium Sulfate 7757-82-6 Na2S0a 142.04

2. Equipment

e 500 mL Round-bottom flask

o Reflux condenser with a drying tube

e Heating mantle with magnetic stirrer

e Separatory funnel

 Rotary evaporator
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e Vacuum distillation apparatus
3. Procedure
e Equip a 500 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

e Add tridecanedioic acid (e.g., 24.4 g, 0.1 mol) and anhydrous methanol (250 mL, ~6.2 mol)
to the flask.

« Stir the mixture to dissolve the acid as much as possible.

e In a fume hood, slowly and carefully add concentrated sulfuric acid (2.0 mL) to the stirring
mixture. The addition is exothermic.

o Heat the mixture to reflux (approx. 65°C) using a heating mantle and maintain a gentle reflux
for 18-24 hours.[5]

» Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting
dicarboxylic acid spot is no longer visible.

Protocol 2: Purification of Dimethyl Tridecanedioate

This protocol describes the work-up and high-purity distillation of the crude product.
1. Work-up and Neutralization
» Allow the reaction mixture to cool to room temperature.
e Remove the excess methanol using a rotary evaporator.
o Dissolve the oily residue in 200 mL of diethyl ether.
o Transfer the ether solution to a separatory funnel and wash sequentially with:
o 100 mL of deionized water.

o 100 mL of saturated sodium bicarbonate solution (repeat until CO2 evolution ceases to
neutralize the acid catalyst).[6]
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o 100 mL of brine (saturated NaCl solution).

Drain the organic layer into a clean flask and dry it over anhydrous sodium sulfate.

Filter off the drying agent and concentrate the filtrate using a rotary evaporator to yield the
crude dimethyl tridecanedioate.

. Vacuum Distillation

Set up a vacuum distillation apparatus. Ensure all glass joints are properly sealed.

Transfer the crude product to the distillation flask.

Slowly apply vacuum and begin heating the flask gently.

Discard any initial low-boiling fractions.

Collect the pure dimethyl tridecanedioate fraction at the appropriate temperature and
pressure (e.g., boiling point of 327°C at 760 mmHg, adjust for vacuum).[1]

The final product should be a clear, colorless liquid or a low-melting solid.[7]

Protocol 3: Quality Control and Characterization

This protocol outlines the analytical methods to confirm the identity and purity of the final

product. High-purity is generally considered >99.5% for polymerization.[8]

. Purity Assessment: Gas Chromatography (GC)

Column: Standard non-polar capillary column (e.g., DB-5 or equivalent).

Injector Temperature: 250°C.

Detector (FID) Temperature: 300°C.

Oven Program: Initial temperature of 150°C, ramp up to 280°C at 10°C/min.

Result: A single major peak should be observed, with purity calculated from the peak area
percentage.
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2. ldentity Confirmation: Spectroscopy

» 1H-NMR Spectroscopy: The spectrum should be consistent with the structure of dimethyl
tridecanedioate.[5]

e Mass Spectrometry (MS): Electron ionization (EI) mass spectrum should show the correct
molecular ion peak and fragmentation pattern.[1][9]

Table of Expected Analytical Data

Analysis Expected Result
Purity (GC) > 99.5%
Appearance Colorless liquid or white solid

8 3.67 (s, 6H, -OCHs), 2.30 (t, 4H, -CH2-COO0),

1H-NMR (CDCls)
1.62 (m, 4H), 1.2-1.4 (m, 10H)

MS (El, m/z) 272.38 (M™), 241, 213, 59
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Caption: Fischer esterification of tridecanedioic acid with methanol.
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Caption: Workflow for synthesis and purification of dimethyl tridecanedioate.

Purity Validation Logic
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Caption: Decision tree for the quality control and validation of the final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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